7-(bromomethyl)-5-fluoro-2,2-dimethylbenzofuran-3(2H)-one

• Molecular Formula: C11H10BrFO2
• Molecular Weight: 273.10 g/mol
• IUPAC Name: 7-(bromomethyl)-5-fluoro-2,2-dimethyl-1-benzofuran-3-one
• InChI: InChI=1S/C11H10BrFO2/c1-11(2)10(14)8-4-7(13)3-6(5-12)9(8)15-11/h3-4H,5H2,1-2H3
• InChI Key: ZWGXRDUBPHQYTL-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)C2=CC(=CC(=C2O1)CBr)F)C

Description

7-(bromomethyl)-5-fluoro-2,2-dimethylbenzofuran-3(2H)-one is a useful research compound. Its molecular formula is C11H10BrFO2 and its molecular weight is 273.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of provide 5-fluoro-2,2,7-trimethylbenzofuran-3(2H)-one (659) (100 mg, 0.515 mmol), N-Bromosuccinimide (100.8 mg, 0.567 mmol), benzoyl chloride (1.2 mg, 0.005 mmol) and carbon tetrachloride (2 mL) was heated at reflux overnight. Saturated sodium bicarbonate was added and extracted with ethyl acetate, dried over sodium sulfate, filtered and concentrated in vacuo. The crude compound was purified by flash column chromatography on silica gel with hexanes and EtOAc (5%) to give 7-(bromomethyl)-5-fluoro-2,2-dimethylbenzofuran-3(2H)-one (660).